1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

• IUPAC Name: 1-ethyl-3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole 5,5-dioxide
• InChI: InChI=1S/C9H11F3N2O2S/c1-2-14-7-3-4-17(15,16)5-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
• InChI Key: CWGQWVZMCYNBGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CS(=O)(=O)CC2)C(=N1)C(F)(F)F
• Molecular Formula: C9H11F3N2O2S
• Molecular Weight: 268.26 g/mol
• CAS No.: 2098051-43-3

Description

Fluorinated pyrazoles play an important role in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Since the early 1990s, their popularity has grown exponentially.

Synthesis Analysis

The efficient synthetic strategies to regioisomeric building blocks bearing CF3-group at the 3-rd and the 5-th positions were demonstrated.

Molecular Structure Analysis

The structure of pyrazoles is a five-membered heterocycle derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For example, 3-(Trifluoromethyl)pyrazoles undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can be influenced by factors such as tautomeric equilibria, with the dielectric constant of the medium and the temperature also intervening as active modulators of these transformations.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Condensed Pyrazoles

Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been utilized as precursors in Sonogashira-type cross-coupling reactions, leading to the synthesis of various condensed pyrazoles, including pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones. These reactions demonstrate the compound's utility in constructing complex pyrazole derivatives with potential applications in medicinal chemistry and material science (Eglė Arbačiauskienė et al., 2011).

Fluorescent Molecule Synthesis

The synthesis of ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate has enabled the development of novel fluorescent molecules. These molecules exhibit stronger fluorescence intensity compared to their methyl analogues, indicating their potential use in fluorescent labeling and molecular imaging (Yan‐Chao Wu et al., 2006).

One-Pot Synthesis of Pyrazolo[3,4-b]pyran Derivatives

A one-pot, three-component reaction involving aromatic aldehydes, 3-methylpyrazol-5-one, and ethyl trifluoroacetoacetate has been developed to efficiently synthesize tetrahydropyrazolo[3,4-b]pyran derivatives. This method highlights the compound's role in facilitating straightforward and efficient synthetic routes for complex heterocyclic compounds (Dongmei Li et al., 2007).

Regioselective Synthesis

A facile two-step procedure has been presented for the synthesis of 6-(trifluoromethyl)-1,4,5,6-tetrahydropyrazolo[3,4-b]pyran derivatives from 4-arylidene-3-methyl-1-phenyl-5-pyrazolones and ethyl trifluoroacetoacetate. This process underscores the versatility of the compound in regioselective synthesis, providing a pathway for creating diverse chemical entities with potential biological activities (Dongmei Li et al., 2007).

Mechanism of Action

The mechanism of action of fluorinated pyrazoles is complex and depends on the specific compound and its target. A detailed consideration of reaction mechanisms is often performed in the analysis of novel synthetic approaches to fluorinated pyrazoles.

Future Directions

Fluorinated pyrazoles continue to be an active area of research, with novel synthetic approaches being developed. They have led to the ever-increasing popularity of fluorinated pyrazoles in various areas of science.